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Compound of Interest

Compound Name: 5-Hexenenitrile

Cat. No.: B1345603

Essential Safety and Handling Guide for 5-
Hexenenitrile

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile compounds like 5-Hexenenitrile. This guide
provides immediate, essential safety protocols, operational plans, and disposal information to
foster a culture of safety and build trust in handling laboratory chemicals.

Key Safety Data at a Glance

A clear understanding of the physical and chemical properties of 5-Hexenenitrile is the first
step toward safe handling. The following table summarizes critical quantitative data for quick
reference.
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Property Value Source

CAS Number 5048-19-1 [1112]

Molecular Formula C6HON [21[3][4]

Molecular Weight 95.14 g/mol [3]

Appearance Colorl.ess' to Almost colorless (1]
clear liquid

Boiling Point 165 °C (lit.)

Density 0.837 g/mL at 25 °C (lit.)

Flash Point 40.5 °C (104.9 °F) - closed cup

Purity >95.0% (GC) [1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 5-Hexenenitrile, a comprehensive selection of personal protective equipment
is mandatory to prevent exposure. Nitrile gloves are a cornerstone of hand protection, offering
resistance to a broad range of chemicals.[5][6][7][8]

Recommended PPE for Handling 5-Hexenenitrile:

o Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are required.[6] A face shield should be worn over safety glasses when there is a
risk of splashing or a highly exothermic reaction.[6]

e Hand Protection: Nitrile gloves are essential for protecting against chemical exposure.[5][6]
[7][8][9] For tasks with a higher risk of splashing, consider longer, chemical-resistant
gauntlet-style nitrile gloves.[7][9] Always inspect gloves for any signs of degradation or
puncture before use.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[10] If exposure limits are likely to be exceeded, a respirator with an
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appropriate filter (e.g., type ABEK) must be used.

» Protective Clothing: A lab coat should be worn and fully buttoned.[6] Long pants and closed-
toe shoes are also required to ensure maximum skin coverage.[6]

Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic approach to handling 5-Hexenenitrile minimizes risks and ensures a controlled
environment from preparation to disposal.

Preparation:

Review the Safety Data Sheet (SDS): Before any work begins, thoroughly read and
understand the SDS for 5-Hexenenitrile.[10]

o Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.[10]
o Assemble PPE: Have all necessary and properly fitting PPE readily available.[10]

» Emergency Preparedness: Locate the nearest eyewash station, safety shower, and fire
extinguisher. Ensure a spill kit is accessible.[10]

Handling:

Grounding: To prevent static discharge with this flammable liquid, ground and bond
containers and receiving equipment.[1][10]

¢ Use Non-Sparking Tools: Employ tools that will not generate sparks.[1][10]

e Avoid Incompatibles: Keep 5-Hexenenitrile away from heat, sparks, open flames, and hot
surfaces.[1]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][10] Wash hands
thoroughly after handling.[10]

o Container Management: Keep the container tightly closed when not in use.[1] Store in a well-
ventilated place.[1]
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Disposal:

o Waste Collection: Collect waste in a designated, approved waste disposal plant.[1] Do not
dispose of it in the regular trash or down the drain.

e Labeling: Clearly label all waste containers with the contents.

» Follow Regulations: Adhere to all local, state, and federal regulations for hazardous waste
disposal.

Emergency Procedures: Immediate Actions for
Exposure and Spills

In the event of an emergency, swift and correct action is critical.
Exposure:

 Inhalation: Move the exposed person to fresh air immediately.[1][11] If breathing is difficult or
has stopped, provide artificial respiration and seek immediate medical attention.[11]

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with plenty of water.[11]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.[10]

 Ingestion: If swallowed, call a poison control center or doctor immediately.[1][12] Rinse the
mouth with water.[10] Do not induce vomiting.[10]

Spills:

For minor spills, absorb the material with an inert substance like sand or earth and place it in a
suitable container for disposal.[10] For major spills, evacuate the area immediately and notify
emergency responders.[10]

Chemical Spill Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1345603?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/H0836
https://sciedco.ca/chemicals/fine-chemicals/5-hexenenitrile-min-95-0-gc-25-ml-dg-applicable/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexenenitrile
https://cymitquimica.com/cas/5048-19-1/
https://www.armbrustusa.com/blogs/news/are-nitrile-gloves-considered-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.flinnsci.com/products/safety-supplies/personal-protective-equipment/nitrile-acid-resistant-gloves/
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.benchchem.com/pdf/Essential_Guide_to_Handling_Hexanenitrile_PPE_Safety_Protocols_and_Disposal.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://cameochemicals.noaa.gov/report?key=CH20496
https://www.benchchem.com/product/b1345603#personal-protective-equipment-for-handling-5-hexenenitrile
https://www.benchchem.com/product/b1345603#personal-protective-equipment-for-handling-5-hexenenitrile
https://www.benchchem.com/product/b1345603#personal-protective-equipment-for-handling-5-hexenenitrile
https://www.benchchem.com/product/b1345603#personal-protective-equipment-for-handling-5-hexenenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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